Cas no 922499-41-0 (3-Quinolinecarboxylic acid, 1,2-diethyl-1,4-dihydro-4-oxo-)

• Product name: 3-Quinolinecarboxylic acid, 1,2-diethyl-1,4-dihydro-4-oxo-
• CAS No: 922499-41-0
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• CID: 740934
• PubChem ID: 71446504

3-Quinolinecarboxylic acid, 1,2-diethyl-1,4-dihydro-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylic acid, 1,2-diethyl-1,4-dihydro-4-oxo-
• 1,2-diethyl-4-oxoquinoline-3-carboxylic acid
• DTXSID00854989
• 922499-41-0
• 1,2-Diethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid

• Inchi： InChI=1S/C14H15NO3/c1-3-10-12(14(17)18)13(16)9-7-5-6-8-11(9)15(10)4-2/h5-8H,3-4H2,1-2H3,(H,17,18)
• InChI Key： LBKCBLSOTPHRMF-UHFFFAOYSA-N
• SMILES： CCC1=C(C(=O)C2=CC=CC=C2N1CC)C(=O)O

Computed Properties

• Exact Mass: 245.10519334g/mol
• Monoisotopic Mass: 245.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6Ų
• XLogP3: 3.2